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Compound of Interest

Compound Name: Waltonitone

Cat. No.: B12420558

For research use only.

Waltonitone, an ursane-type pentacyclic triterpene derived from Gentiana waltonii Burkill, has
demonstrated anti-tumor properties by inhibiting the growth of hepatocellular carcinoma cells
and inducing apoptosis.[1][2] As with any laboratory chemical, adherence to proper disposal
protocols is paramount to ensure personnel safety and environmental protection. This
document provides detailed procedures for the safe disposal of Waltonitone waste.

I. Chemical and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling and

disposal.
Property Value
Molecular Formula C30H4802
Molecular Weight 440.7 g/mol
CAS Number 1252676-55-3

Source: MedChemExpress, ChemicalBook[2][3]
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Il. Hazard Identification and Safety Precautions

While specific hazard data for Waltonitone is not extensively detailed in available safety data

sheets, general best practices for handling chemical compounds in a laboratory setting should
be strictly followed. Always consult the most current Safety Data Sheet (SDS) for any chemical
before handling.

Personal Protective Equipment (PPE):

» Gloves: Inspect gloves for integrity before use. Utilize proper glove removal techniques to
prevent skin contact. Dispose of contaminated gloves in accordance with laboratory and
local regulations.

o Eye Protection: Wear safety glasses or goggles.

e Lab Coat: Alab coat should be worn to protect from spills.
Handling:

e Avoid inhalation of any dust or aerosols.

e Prevent contact with skin and eyes.

» Wash hands thoroughly after handling.

lll. Segregation and Collection of Waltonitone Waste

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure
compliant disposal.

Step 1: Waste Determination A chemical is considered waste when it is no longer intended for
use.[4] This determination must be made at the point of generation.[5]

Step 2: Container Selection and Labeling

o Container Compatibility: Collect Waltonitone waste in a container that is compatible with its
chemical nature.[5] The original container is often a suitable choice if it is in good condition.
[6][7] Do not use food containers.[6]
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» Container Condition: Ensure the waste container is in good condition, with no leaks or
cracks, and has a secure, leak-proof cap.[4][8]

e Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name "Waltonitone".[4][6] Do not use abbreviations or chemical formulas.[4]
The label should also include the accumulation start date.[5]

Step 3: Waste Segregation

» Store Waltonitone waste separately from incompatible materials. As a general principle,
keep organic compounds separate from oxidizing agents, and acids separate from bases.[6]

o Use secondary containment, such as a lab tray, to capture any potential leaks and to
segregate incompatible wastes.[8]

IV. Storage of Waltonitone Waste

Waltonitone waste must be stored in a designated Satellite Accumulation Area (SAA) within
the laboratory.[6]

e Secure Storage: Keep waste containers closed at all times, except when adding waste.[4][8]

o Location: Store containers in a well-ventilated area, away from heat sources or direct
sunlight.[9]

o Time and Quantity Limits: Be aware of and adhere to the time and quantity limits for
hazardous waste accumulation as stipulated by your institution and local regulations.[8] For
example, waste must often be collected within 90 days of the start date, and accumulation
may be limited to a certain volume, such as 55 gallons.[8]

V. Disposal Procedures

Under no circumstances should Waltonitone be disposed of down the drain or in regular trash.
[5][10]

Step 1: Request for Waste Collection Contact your institution's Environmental Health and
Safety (EHS) department to request a hazardous waste pickup.[8] Provide them with all
necessary information about the waste stream.
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Step 2: Preparation for Pickup

o Ensure all containers are properly labeled and securely closed.

» Wipe down the exterior of the containers to remove any contamination.[8]

Disposal of Empty Containers:

» A container that held a toxic chemical must be triple-rinsed with an appropriate solvent.[4]
e The rinsate from this process must be collected and treated as hazardous waste.[4]

« After triple-rinsing, the container may be disposed of in the regular trash or recycled, in
accordance with your institution's policies.[4]

Below is a diagram illustrating the workflow for the proper disposal of Waltonitone.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b12420558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Waste Generation & Collection
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Caption: Workflow for the safe disposal of Waltonitone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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